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Compound of Interest

Compound Name: Chromium carbonate

Cat. No.: B3342692

In the realm of inorganic chemistry, chromium compounds are distinguished by their diverse
applications, stemming from their varied chemical and physical properties. This guide provides
a detailed comparative study of chromium carbonate and chromium oxide, offering valuable
insights for researchers, scientists, and professionals in drug development. The focus is on the
structural, thermal, and solubility characteristics, supported by experimental data and
methodologies.

I. Comparative Data of Physicochemical Properties

The fundamental differences between chromium carbonate and the common oxides of
chromium are summarized below. The data presented is for the most prevalent forms:
chromium(lll) carbonate, chromium(lll) oxide, and chromium(VI) oxide.
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Chromium(lil)

Chromium(lil)

Chromium(VI)

Property . .
Carbonate Oxide Oxide
Chemical Formula Cr2(C0s3)3[1] Cr203[2] CrOs[3]
Molecular Weight 284.02 g/mol 151.99 g/mol [2][4] 99.99 g/mol
Green or bluish-green ] )
Light to dark green, Dark red, deliquescent
Appearance amorphous powder[5] i
6] fine crystals[2][7] crystals or flakes[8]
] ] Decomposes upon 197 °C (decomposes)
Melting Point ) 2435 °C[4][7]
heating [31[8]
- ) ) 250 °C (decomposes)
Boiling Point Not applicable 4000 °C[4][7] 3]
) Data not readily
Density 5.22 g/cm?3[2][4][7] 2.70 g/cm?3[8]

available

Solubility in Water

Insoluble[5][9][10]

Insoluble[4][7][11]

Very soluble[8]

Solubility in Other
Solvents

Soluble in mineral
acids[5][9]

Insoluble in alcohol
and acetone; slightly
soluble in alkalis and
acids[7]. Soluble in
concentrated sulfuric
acid and hydrofluoric
acid[4].

Soluble in sulfuric
acid, nitric acid, and
acetic acid[3][8].

Crystal Structure

Amorphous[5]

Hexagonal[7][12]

Orthorhombic[13]

Oxidation State of Cr

+3[1]

+3[7]

+6[7][13]

Il. Experimental Protocols

Detailed methodologies for the synthesis and characterization of these chromium compounds

are crucial for reproducible research.

A. Synthesis of Chromium(lll) Carbonate
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A common method for synthesizing chromium(lll) carbonate involves the precipitation reaction
between a soluble chromium(lll) salt and a soluble carbonate salt.

e Protocol: An aqueous solution of a carbonate is contacted with an aqueous solution
containing trivalent chromium at a controlled pH, typically between 6 and 12, and a
temperature ranging from 0°C to less than 50°C[14][15]. For instance, reacting chromium(lll)
chloride with sodium carbonate in an aqueous solution yields a green precipitate of
chromium(IIl) carbonate[16]. The resulting precipitate is then filtered and washed with water
to remove soluble impurities[14].

B. Synthesis of Chromium(lll) Oxide Nanoparticles

Several methods are employed for the synthesis of chromium(lll) oxide nanoparticles, including
thermal decomposition and spray pyrolysis.

e Thermal Decomposition Protocol:

o A precursor, such as chromium(lll) nitrate nonahydrate (Cr(NOs3)3-9H20), is dissolved in a
suitable solvent. In some methods, it is dissolved in a colloidal silica solution[17][18].

o The solution is then dried at a low temperature to evaporate the solvent[17][18].

o The dried precursor is subsequently calcined at a high temperature (e.g., 550 °C) to
induce thermal decomposition, resulting in the formation of Cr203 nanoparticles[17][18].

o Another approach involves the thermal decomposition of ammonium dichromate
((NH4)2Cr207), which yields Cr20s3, nitrogen gas, and water[19].

o Spray Pyrolysis Protocol:
o An aqueous solution of chromium(lll) chloride (CrCls) is prepared[20].

o The solution is atomized and sprayed onto a heated substrate (e.g., glass heated to 450
°C)[20].

o The droplets undergo pyrolysis upon contact with the hot surface, leading to the formation
of a thin film of Cr20s nanostructures[20].
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C. Characterization Techniques

The structural, morphological, and optical properties of the synthesized chromium compounds
are typically characterized using a suite of analytical techniques.

o X-Ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average
crystallite size of the material. The diffraction pattern provides a unique fingerprint of the
crystalline compound[17][20].

o Fourier-Transform Infrared Spectroscopy (FTIR): Employed to identify the functional groups
present in the sample. For instance, the characteristic vibrations of Cr-O bonds in chromium
oxide can be observed in the FTIR spectrum[17][20][21].

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These
imaging techniques are used to visualize the surface morphology, particle size, and shape of
the synthesized materials at the micro and nano-scale[17][20].

o UV-Vis Spectroscopy: Utilized to investigate the optical properties of the materials, such as
the energy band gap[20].

lll. Visualizing Relationships and Processes

A. Logical Relationship between Chromium Compounds

The following diagram illustrates the chemical transformations and relationships between
different chromium compounds, highlighting the central role of chromium(lll) ions.
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Caption: Relationship between key chromium compounds and their synthesis pathways.
B. Experimental Workflow for Nanoparticle Synthesis and Characterization

This diagram outlines the typical workflow from precursor to final characterization for the
synthesis of chromium oxide nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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